1. Home
  2. Product
  3. (6E)-6-{[1-(2-chlorobenzyl)-2-methyl-1H-indol-3-yl]methylidene}-5-imino-2-(trifluoromethyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
(6E)-6-{[1-(2-chlorobenzyl)-2-methyl-1H-indol-3-yl]methylidene}-5-imino-2-(trifluoromethyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one (6E)-6-{[1-(2-chlorobenzyl)-2-methyl-1H-indol-3-yl]methylidene}-5-imino-2-(trifluoromethyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
Brand Name: Vulcanchem
CAS No.:
VCID: VC0930159
InChI: InChI=1S/C23H15ClF3N5OS/c1-12-15(10-16-19(28)32-22(29-20(16)33)34-21(30-32)23(25,26)27)14-7-3-5-9-18(14)31(12)11-13-6-2-4-8-17(13)24/h2-10,28H,11H2,1H3/b16-10+,28-19?
SMILES: CC1=C(C2=CC=CC=C2N1CC3=CC=CC=C3Cl)C=C4C(=N)N5C(=NC4=O)SC(=N5)C(F)(F)F
Molecular Formula: C23H15ClF3N5OS
Molecular Weight: 501.9 g/mol

(6E)-6-{[1-(2-chlorobenzyl)-2-methyl-1H-indol-3-yl]methylidene}-5-imino-2-(trifluoromethyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

CAS No.:

Cat. No.: VC0930159

Molecular Formula: C23H15ClF3N5OS

Molecular Weight: 501.9 g/mol

* For research use only. Not for human or veterinary use.

(6E)-6-{[1-(2-chlorobenzyl)-2-methyl-1H-indol-3-yl]methylidene}-5-imino-2-(trifluoromethyl)-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one -

Specification

Molecular Formula C23H15ClF3N5OS
Molecular Weight 501.9 g/mol
IUPAC Name (6E)-6-[[1-[(2-chlorophenyl)methyl]-2-methylindol-3-yl]methylidene]-5-imino-2-(trifluoromethyl)-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
Standard InChI InChI=1S/C23H15ClF3N5OS/c1-12-15(10-16-19(28)32-22(29-20(16)33)34-21(30-32)23(25,26)27)14-7-3-5-9-18(14)31(12)11-13-6-2-4-8-17(13)24/h2-10,28H,11H2,1H3/b16-10+,28-19?
Standard InChI Key MYYIISPXYOIXNS-YXWCMDNCSA-N
Isomeric SMILES CC1=C(C2=CC=CC=C2N1CC3=CC=CC=C3Cl)/C=C/4\C(=N)N5C(=NC4=O)SC(=N5)C(F)(F)F
SMILES CC1=C(C2=CC=CC=C2N1CC3=CC=CC=C3Cl)C=C4C(=N)N5C(=NC4=O)SC(=N5)C(F)(F)F
Canonical SMILES CC1=C(C2=CC=CC=C2N1CC3=CC=CC=C3Cl)C=C4C(=N)N5C(=NC4=O)SC(=N5)C(F)(F)F

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19